Cas no 1352925-59-7 (Tert-butyl 2-bromo-4,5,7,8-tetrahydrothiazolo[5,4-d]azepine-6-carboxylate)

• Product Name: Tert-butyl 2-bromo-4,5,7,8-tetrahydrothiazolo[5,4-d]azepine-6-carboxylate
• CAS No: 1352925-59-7
• MF: C₁₂H₁₇BrN₂O₂S
• MW: 333.244580984116
• CID: 2183978
• PubChem ID: 71651202
• Update Time: 2025-05-26

Tert-butyl 2-bromo-4,5,7,8-tetrahydrothiazolo[5,4-d]azepine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 2-bromo-4,5,7,8-tetrahydrothiazolo[5,4-d]azepine-6-carboxylate
• 6H-Thiazolo[4,5-d]azepine-6-carboxylic acid, 2-bromo-4,5,7,8-tetrahydro-, 1,1-dimethylethyl ester
• tert-butyl 2-bromo-4,5,7,8-tetrahydro-[1,3]thiazolo[4,5-d]azepine-6-carboxylate
• tert-Butyl 2-bromo-4,5,7,8-tetrahydrothiazolo-[5,4-d]azepine-6-carboxylate
• DB-266837
• UXPOCQZUOREPHC-UHFFFAOYSA-N
• MFCD21099587
• CS-0145431
• s11759
• tert-Butyl 2-bromo-7,8-dihydro-4H-thiazolo[4,5-d]azepine-6(5H)-carboxylate
• 1352925-59-7
• SY277307
• SCHEMBL15282792
• bromo-4,5,7,8-tetrahydro-thiazolo[4,5-d]azepine-6-carboxylic acid tert-butyl ester
• tert-Butyl 2-bromo-4,5,7,8-tetrahydro-6H-thiazolo[4,5-d]azepine-6-carboxylate
• tert-butyl 2-bromo-4H,5H,6H,7H,8H-(1,3)thiazolo(4,5-d)azepine-6-carboxylate
• 968-797-6
• tert-butyl 2-bromo-4H,5H,6H,7H,8H-[1,3]thiazolo[4,5-d]azepine-6-carboxylate

• Inchi： 1S/C12H17BrN2O2S/c1-12(2,3)17-11(16)15-6-4-8-9(5-7-15)18-10(13)14-8/h4-7H2,1-3H3
• InChI Key： UXPOCQZUOREPHC-UHFFFAOYSA-N
• SMILES： BrC1=NC2=C(CCN(C(=O)OC(C)(C)C)CC2)S1

Computed Properties

• Exact Mass: 332.01941g/mol
• Monoisotopic Mass: 332.01941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 405.5±45.0 °C at 760 mmHg
• Flash Point: 199.1±28.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Tert-butyl 2-bromo-4,5,7,8-tetrahydrothiazolo[5,4-d]azepine-6-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines Azepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines

Additional information on Tert-butyl 2-bromo-4,5,7,8-tetrahydrothiazolo[5,4-d]azepine-6-carboxylate

Tert-butyl 2-bromo-4,5,7,8-tetrahydrothiazolo[5,4-d]azepine-6-carboxylate

Tert-butyl 2-bromo-4,5,7,8-tetrahydrothiazolo[5,4-d]azepine-6-carboxylate is a complex organic compound with the CAS number 1352925-59-7. This compound belongs to the class of thiazoloazepines, which are known for their unique structural features and potential applications in various fields of chemistry and pharmacology. The molecule consists of a thiazoloazepine ring system substituted with a tert-butyl carboxylate group and a bromine atom at specific positions. Its structure makes it a valuable intermediate in organic synthesis and drug discovery.

The thiazoloazepine core of this compound is a bicyclic system that combines the properties of both thiazole and azepine rings. This combination provides the molecule with unique electronic and steric properties. The presence of the tert-butyl carboxylate group adds to its versatility by introducing a bulky substituent that can influence the reactivity and selectivity of the compound in various reactions. Additionally, the bromine atom at position 2 introduces potential sites for further functionalization or substitution reactions.

Recent studies have highlighted the importance of thiazoloazepines in medicinal chemistry. For instance, researchers have explored their potential as inhibitors of certain enzymes or targets in disease pathways. The brominated derivative like Tert-butyl 2-bromo-4,5,7,8-tetrahydrothiazolo[5,4-d]azepine-6-carboxylate has shown promise in modulating cellular signaling pathways that are implicated in conditions such as cancer and neurodegenerative diseases. The bromine atom can act as an electrophilic center for nucleophilic substitutions or serve as a leaving group in elimination reactions during drug design.

In terms of synthesis, this compound is typically prepared through multi-step processes involving cyclization reactions and functional group transformations. The use of transition metal catalysts has been reported to facilitate key steps in its construction. For example, palladium-catalyzed coupling reactions have been employed to introduce the bromine substituent at position 2. Such methods not only enhance the efficiency of synthesis but also allow for greater control over stereochemistry and regioselectivity.

The application of Tert-butyl 2-bromo-4,5,7,8-tetrahydrothiazolo[5,4-d]azepine-6-carboxylate extends beyond medicinal chemistry into materials science. Its unique electronic properties make it a candidate for use in organic electronics or as a building block for advanced materials with tailored functionalities. Researchers are actively exploring its potential as an active layer component in organic light-emitting diodes (OLEDs) or as an electron transport material in photovoltaic devices.

From an environmental perspective, understanding the fate and behavior of this compound is crucial for its safe handling and disposal. Studies on its biodegradation pathways under different environmental conditions are ongoing. These studies aim to assess its persistence in natural systems and identify factors that influence its transformation into less harmful byproducts.

In conclusion, Tert-butyl 2-bromo-4,5,7,8-tetrahydrothiazolo[5,4-d]azepine-6-carboxylate is a versatile compound with significant potential across multiple disciplines. Its structural features make it an attractive target for further research into its chemical reactivity and biological activity. As advancements continue to be made in synthetic methodologies and application development,the significance of this compound will likely grow within both academic and industrial settings.